Cas no 2138175-68-3 (Propanamide, N-(4-phenyl-3-piperidinyl)-)

• Product Name: Propanamide, N-(4-phenyl-3-piperidinyl)-
• CAS No: 2138175-68-3
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5259390
• Update Time: 2025-10-20

Propanamide, N-(4-phenyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-phenyl-3-piperidinyl)-

• Inchi： 1S/C14H20N2O/c1-2-14(17)16-13-10-15-9-8-12(13)11-6-4-3-5-7-11/h3-7,12-13,15H,2,8-10H2,1H3,(H,16,17)
• InChI Key： GOKMGCQXOHNOKI-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=CC=C2)CCNC1)(=O)CC

Additional information on Propanamide, N-(4-phenyl-3-piperidinyl)-

Comprehensive Analysis of Propanamide, N-(4-phenyl-3-piperidinyl)- (CAS No. 2138175-68-3): Properties, Applications, and Industry Insights

Propanamide, N-(4-phenyl-3-piperidinyl)- (CAS No. 2138175-68-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This piperidine derivative combines a propanamide backbone with a phenyl-substituted piperidine moiety, making it a valuable intermediate for drug discovery and material science applications. Its molecular formula C14H20N2O and precise stereochemistry contribute to its selective interactions with biological targets.

Recent studies highlight the compound's potential in modulating central nervous system (CNS) receptors, particularly in research areas related to neurological disorders and cognitive function. The 4-phenyl-3-piperidinyl group enhances blood-brain barrier permeability, a property highly sought after in neuropharmacology. Researchers are investigating its role as a precursor compound for developing novel therapeutic agents, especially in addressing unmet medical needs in neurodegenerative conditions.

From a synthetic chemistry perspective, Propanamide, N-(4-phenyl-3-piperidinyl)- demonstrates remarkable stability under physiological conditions while maintaining reactivity for further functionalization. This balance makes it ideal for structure-activity relationship (SAR) studies and medicinal chemistry optimization. The compound's crystallographic data and HPLC purity profiles (typically >98%) ensure reproducibility in research applications, addressing the growing demand for high-purity research chemicals in academic and industrial laboratories.

Environmental and safety profiles of CAS 2138175-68-3 have been carefully evaluated, showing favorable biodegradability characteristics compared to similar aromatic compounds. This aligns with current industry trends toward green chemistry and sustainable pharmaceutical development. The compound's low ecotoxicity and minimal bioaccumulation potential make it suitable for scale-up processes under modern GMP guidelines.

Analytical methodologies for Propanamide, N-(4-phenyl-3-piperidinyl)- have advanced significantly, with LC-MS techniques now capable of detecting trace impurities at <0.1% levels. This precision supports its application in quality-by-design (QbD) pharmaceutical development frameworks. The compound's chromatographic behavior has been extensively characterized, providing reference standards for regulatory submissions in multiple jurisdictions.

Market intelligence indicates growing demand for CAS 2138175-68-3 in contract research organizations and biotech startups focusing on innovative drug delivery systems. Its compatibility with lipid-based formulations and nanocarrier technologies positions it as a versatile building block for next-generation therapeutics. Patent analysis reveals increasing intellectual property activity surrounding derivatives of this piperidine-propanamide hybrid structure.

Future research directions for Propanamide, N-(4-phenyl-3-piperidinyl)- include exploration of its chiral separation techniques and enantioselective synthesis pathways. The scientific community is particularly interested in its potential metabolite profiles and pharmacokinetic optimization strategies. These investigations align with current precision medicine initiatives and the push toward personalized therapeutic solutions in modern healthcare.